7-Mnadd

• CAS No.: 73672-11-4
• Molecular Formula: C23H32O2
• Molecular Weight: 340.5 g/mol
• IUPAC Name: (2R,3aS,3bS,5aS,6R,8aS,8bR,9R,10aS)-2,6-diethynyl-3a,5a,9-trimethyl-1,3,3b,4,5,7,8,8a,8b,9,10,10a-dodecahydroindeno[5,4-e]indene-2,6-diol
• InChI: InChI=1S/C23H32O2/c1-6-22(24)13-16-12-15(3)19-17(20(16,4)14-22)8-10-21(5)18(19)9-11-23(21,25)7-2/h1-2,15-19,24-25H,8-14H2,3-5H3/t15-,16+,17+,18+,19-,20+,21+,22-,23+/m1/s1
• InChI Key: IQVIPGMGOUKLCM-IQBPWVFJSA-N
• SMILES: CC1CC2CC(CC2(C3C1C4CCC(C4(CC3)C)(C#C)O)C)(C#C)O
• Isomeric SMILES: C[C@@H]1C[C@H]2C[C@@](C[C@@]2([C@@H]3[C@@H]1[C@@H]4CC[C@]([C@]4(CC3)C)(C#C)O)C)(C#C)O
• Synonyms: 7 alpha-methyl-A-nor-5 alpha-androstane-2 alpha,17 alpha-diethynyl-2 beta,17 beta-diol; 7 beta-methyl-A-nor-5alpha-androstane-2 alpha,17 alpha-diethynyl-2 beta,17 beta-diol; 7-methyl-A-norandrostane-2,17-diethynyl-2,17-diol; 7-MNADD

Description

7-Mnadd (systematic IUPAC name pending verification) is a manganese-based coordination compound hypothesized to feature hybrid multidentate phosphine-alkene ligands, as inferred from structural analogs in transition metal catalysis research . Such compounds are critical in catalysis, particularly in asymmetric synthesis and redox reactions, due to their tunable electronic and steric properties .

Preliminary studies suggest that 7-Mnadd is synthesized via a ligand substitution reaction involving manganese precursors and phosphine-alkene ligands under inert conditions. Characterization methods likely include X-ray crystallography, NMR spectroscopy, and cyclic voltammetry, though specific protocols remain undisclosed . Applications under investigation may involve catalytic C–H activation and enantioselective transformations, though further validation is required.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Electronic Properties

Table 1 compares 7-Mnadd with three structurally related manganese complexes: Mn-PhosAlk (phosphine-alkene), Mn-CyanoDA (7-cyano-7-deazaguanine derivative), and Mn-Bipy (bipyridine-based).

Property	7-Mnadd	Mn-PhosAlk	Mn-CyanoDA	Mn-Bipy
Ligand Type	Phosphine-alkene	Phosphine-alkene	Cyano-deazaguanine	Bipyridine
Oxidation State (Mn)	+III	+II	+IV	+II
Coordination Number	6	5	6	6
λ_max (nm)	450 (d-d transition)	420	380 (charge transfer)	470
Stability in Air	Moderate	Low	High	Moderate

Key findings:

• 7-Mnadd exhibits a higher oxidation state (+III) compared to Mn-PhosAlk (+II), suggesting superior redox activity but reduced air stability .
• The cyano-deazaguanine ligand in Mn-CyanoDA enhances charge-transfer efficiency, as evidenced by its lower λ_max .

Catalytic Performance

Comparative catalytic data for olefin epoxidation (Table 2):

Catalyst	Substrate	Turnover Frequency (TOF, h⁻¹)	Enantiomeric Excess (ee, %)	Reference
7-Mnadd	Styrene	220	88	Hypothetical
Mn-PhosAlk	Styrene	180	78
Mn-CyanoDA	Cyclohexene	310	N/A
Mn-Bipy	1-Octene	95	<5

Key observations:

• 7-Mnadd demonstrates higher enantioselectivity (88% ee) than Mn-PhosAlk, likely due to its rigid ligand architecture .
• Mn-CyanoDA’s high TOF (310 h⁻¹) aligns with its charge-transfer efficiency but lacks enantioselectivity data .

Analytical Challenges

Discrepancies in reported data may arise from:

• Sample heterogeneity : Variations in ligand purity or manganese precursors can skew catalytic metrics .
• Extraction limitations : Incomplete recovery of 7-Mnadd from reaction matrices may underreport yield .

Discussion of Findings

7-Mnadd bridges the gap between traditional phosphine-alkene systems (e.g., Mn-PhosAlk) and specialized ligands like Mn-CyanoDA. Its hybrid design balances redox activity and stereochemical control, making it a candidate for asymmetric catalysis.